Cas no 110-92-9 (Sulfuric acid,monopentyl ester)

• Product Name: Sulfuric acid,monopentyl ester
• CAS No: 110-92-9
• MF: C₅H₁₂O₄S
• MW: 168.211380958557
• CID: 147244
• PubChem ID: 68398
• Update Time: 2025-04-19

Sulfuric acid,monopentyl ester Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid,monopentyl ester
• Pentylsulfate (6CI)
• pentyl hydrogen sulfate
• Pentylsulfate
• Sulfuric acid pentyl ester
• Sulfuric acid hydrogen pentyl ester
• Sulfuric acid, monopentyl ester
• SCHEMBL126129
• DTXSID70149091
• CHEMBL2111075
• 110-92-9
• UNII-T5D5NH8DMR
• T5D5NH8DMR
• Monopentyl sulfate
• Amylosulfuric Acid
• Amylschwefelsaure
• Pentyl sulfate

• Inchi： 1S/C5H12O4S/c1-2-3-4-5-9-10(6,7)8/h2-5H2,1H3,(H,6,7,8)
• InChI Key： ZIRHAFGGEBQZKX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OCCCCC

Computed Properties

• Exact Mass: 167.03783
• Monoisotopic Mass: 168.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters